Cas no 58089-25-1 (2-sulfanyl-1H-1,3-benzodiazole-6-carboxylic acid)

• Product Name: 2-sulfanyl-1H-1,3-benzodiazole-6-carboxylic acid
• CAS No: 58089-25-1
• MF: C₈H₆N₂O₂S
• MW: 194.210440158844
• MDL: MFCD01318607
• CID: 366719
• PubChem ID: 703333
• Update Time: 2025-10-30

2-sulfanyl-1H-1,3-benzodiazole-6-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1H-Benzimidazole-5-carboxylicacid, 2,3-dihydro-2-thioxo-
• 2-Mercapto-1H-benzo[d]imidazole-5-carboxylic acid
• 2-Mercapto-1H-benzimidazole-5-carboxylic acid
• 2-MERCAPTO-5-BENZIMIDAZOLECARBOXYLIC ACID
• 2-sulfanylidene-1,3-dihydrobenzimidazole-5-carboxylic acid
• 2-Thioxo-2,3-dihydro-1H-benzimidazole-5-carboxylic acid
• 5-Carboxylic acid-2-mercaptobenzimidazole
• 2-mercapto-1H-benzimidazole-6-carboxylic acid(SALTDATA: FREE)
• 2-Mercapto-1h-benzoimidazole-5-carboxylic acid
• 2-mercapto-5-carboxybenzimidazole
• 2-mercaptobenzimidazole-5-carboxylic acid
• 2-mercaptobenzoimidazole-5-carboxylic acid
• 2-sulfanylbenzimidazole-5-carboxylic acid
• 5-carboxy-2-benzimidazolethiol
• 5-carboxy-2-mercaptobenzimidazole
• F0400-0063
• 2-sulfanyl-1H-1,3-benzodiazole-6-carboxylic acid
• 2-thioxo-2,3-dihydro-1H-benzo[d]imidazole-5-carboxylic acid
• Oprea1_678887
• 2-Mercapto-3H-benzoimidazole-5-carboxylic acid
• BDBM50346544
• AKOS000283112
• Z275237524
• MFCD01831245
• 2-mercapto-1H-benzimidazole-6-carboxylic acid, AldrichCPR
• A831733
• AKOS002162282
• 2-Mercapto-1H-benzimidazole-6-carboxylic acid
• AM85831
• 2-MERCAPTO-5-BENZIMIDAZOLECARBOXYLICACID
• DCRZVUIGGYMOBI-UHFFFAOYSA-
• CHEMBL1797920
• 58089-25-1
• SCHEMBL766092
• DTXSID30351557
• CS-0040792
• BCP32368
• Oprea1_603924
• InChI=1/C8H6N2O2S/c11-7(12)4-1-2-5-6(3-4)10-8(13)9-5/h1-3H,(H,11,12)(H2,9,10,13)
• FS-5567
• MFCD01318607
• AB00682763-01
• SCHEMBL10284395
• C1989
• FT-0656625
• EN300-43832
• 2-Sulfanyl-1H-benzimidazole-5-carboxylic acid, AldrichCPR
• W-203182
• DCRZVUIGGYMOBI-UHFFFAOYSA-N
• AKOS000103980
• Oprea1_475598
• 2-mercaptobenzo-imidazole-5carboxylic acid
• 2-sulfanylidene-2,3-dihydro-1H-1,3-benzodiazole-5-carboxylic acid
• 2-Mercapto-1H-benzimidazole-5-carboxylic acid;2-Sulfanyl-1H-benzimidazole-5-carboxylic acid
• BBL010382
• STK319160
• XH0003
• 1H-Benzimidazole-5-carboxylic acid, 2,3-dihydro-2-thioxo-
• ALBB-019880
• 2-SULFANYLIDENE-1,3-DIHYDRO-1,3-BENZODIAZOLE-5-CARBOXYLIC ACID

• MDL： MFCD01318607
• Inchi： 1S/C8H6N2O2S/c11-7(12)4-1-2-5-6(3-4)10-8(13)9-5/h1-3H,(H,11,12)(H2,9,10,13)
• InChI Key： DCRZVUIGGYMOBI-UHFFFAOYSA-N
• SMILES： S=C1NC2C=CC(C(=O)O)=CC=2N1

Computed Properties

• Exact Mass: 194.01500
• Monoisotopic Mass: 194.015
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 257
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 7
• XLogP3: 0.7
• Topological Polar Surface Area: 93.4A^2

Experimental Properties

• Color/Form: Not determined
• Density: 1.63
• Melting Point: >290 ºC
• Boiling Point: 413°C at 760 mmHg
• Flash Point: 203.6°C
• Refractive Index: 1.783
• PSA: 100.97000
• LogP: 1.92370

2-sulfanyl-1H-1,3-benzodiazole-6-carboxylic acid Security Information

• Signal Word：Warning
• Hazard Statement： H315-H319
• Warning Statement： P305+P351+P338
• WGK Germany：2
• Safety Instruction： S26; S36; S37/39
• RTECS：AH4410000
• Hazardous Material Identification：
• Risk Phrases：R36/38; R36/37/38; R22
• Storage Condition：Sealed in dry,2-8°C(BD76228)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles Benzimidazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles
• Other Chemical Reagents

Additional information on 2-sulfanyl-1H-1,3-benzodiazole-6-carboxylic acid

Comprehensive Overview of 2-Sulfanyl-1H-1,3-benzodiazole-6-carboxylic Acid (CAS No. 58089-25-1)

2-Sulfanyl-1H-1,3-benzodiazole-6-carboxylic acid (CAS No. 58089-25-1) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural properties. This compound belongs to the benzodiazole family, characterized by a fused heterocyclic ring system incorporating sulfur and nitrogen atoms. Its carboxylic acid functional group further enhances its reactivity, making it a versatile intermediate in synthetic chemistry.

In recent years, the demand for sulfur-containing heterocycles like 2-sulfanyl-1H-1,3-benzodiazole-6-carboxylic acid has surged, driven by their applications in drug discovery and material science. Researchers are particularly interested in its potential as a bioactive scaffold for designing inhibitors targeting enzymes or receptors. The compound’s thiol group (-SH) offers opportunities for covalent bonding, a feature exploited in proteomics and bioconjugation techniques.

The synthesis of CAS No. 58089-25-1 typically involves multi-step organic reactions, including cyclization and oxidation processes. Analytical techniques such as NMR spectroscopy and mass spectrometry are employed to confirm its purity and structural integrity. Given its relevance in medicinal chemistry, this compound is often referenced in studies exploring antioxidant and anti-inflammatory agents, aligning with current trends in health and wellness research.

From an industrial perspective, 2-sulfanyl-1H-1,3-benzodiazole-6-carboxylic acid is utilized in the development of advanced materials, including polymers with tailored properties. Its molecular structure contributes to thermal stability and electronic conductivity, making it a candidate for organic electronics applications. This aligns with the growing interest in sustainable materials and green chemistry, topics frequently searched in academic and industrial forums.

Safety and handling of 58089-25-1 follow standard laboratory protocols, emphasizing proper ventilation and personal protective equipment (PPE). While not classified as hazardous under typical conditions, its reactivity warrants cautious handling. Environmental considerations are also critical, as researchers increasingly prioritize eco-friendly synthesis methods to minimize waste.

In summary, 2-sulfanyl-1H-1,3-benzodiazole-6-carboxylic acid (CAS No. 58089-25-1) represents a multifaceted compound with broad applications in pharmaceuticals, materials science, and biotechnology. Its integration into cutting-edge research underscores its value as a chemical building block, while its alignment with sustainability goals ensures continued relevance in scientific discourse.